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Activating Glutathione Peroxidase 4 (GPX4) is an emerging therapeutic strategy, primarily for its role in
inhibiting a specific type of cell death called ferroptosis [1] [2]. GPX4 is a unique antioxidant enzyme that

directly reduces toxic lipid peroxides within cell membranes, thereby protecting them from damage [1] [3].

The potential benefits of GPX4 activation are being explored in various disease contexts, as outlined in the

table below.

. Role of GPX4 - .

Disease/Context L. Key Findings/IMechanisms
Activation

Spinal Cord Injury Inhibits ferroptosis, Reduces lipid peroxidation, modulates iron

(SCI) [2] promotes neuronal homeostasis, mitigates inflammation; targeted
survival and repair. delivery via engineered exosomes shows promise

in models [2].

Inflammation Control  Suppresses pro- Suppresses oxidation of arachidonic acid (AA) and

[1] inflammatory activation of the NF-kB pathway [1].
pathways.

General Ferroptosis Protects against Converts lipid hydroperoxides into non-toxic lipid

Suppression [4] [5] [3] oxidative membrane alcohols using glutathione (GSH); central regulator
damage. of ferroptosis [4] [5] [3].
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GPX4's Central Role in Inhibiting Ferroptosis

The following diagram illustrates the central role of GPX4 in cellular defense, particularly in preventing

ferroptosis, and how its activation exerts a protective effect. The core mechanism involves the reduction of

harmful lipid peroxides.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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